5-ethyl-2,4-dimethyl-6-{4-[2-(propan-2-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine

• IUPAC Name: 5-ethyl-2,4-dimethyl-6-[4-(2-propan-2-ylpyrimidin-4-yl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C19H28N6/c1-6-16-14(4)21-15(5)22-19(16)25-11-9-24(10-12-25)17-7-8-20-18(23-17)13(2)3/h7-8,13H,6,9-12H2,1-5H3
• InChI Key: ANSXIQSZYFXRFH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(N=C1N2CCN(CC2)C3=NC(=NC=C3)C(C)C)C)C
• Molecular Formula: C19H28N6
• Molecular Weight: 340.5 g/mol
• CAS No.: 2640950-41-8

Description

5-Ethyl-2,4-dimethyl-6-{4-[2-(propan-2-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine is a pyrimidine derivative featuring a bicyclic heteroaromatic system. The pyrimidine core (a six-membered ring with two nitrogen atoms at positions 1 and 3) is substituted with ethyl and methyl groups at positions 5, 2, and 4, respectively. The sixth position is functionalized with a piperazine ring, which is further linked to a 2-(propan-2-yl)pyrimidin-4-yl moiety.

The compound’s synthesis likely involves cross-coupling reactions (e.g., Buchwald–Hartwig amination) to attach the piperazine-pyrimidine moiety, as evidenced by analogous protocols in patent literature . Its stereoelectronic properties (e.g., hydrogen-bond acceptor/donor sites from pyrimidine nitrogens and piperazine NH groups) may enhance binding affinity to biological targets.

Biological Activity

The compound 5-ethyl-2,4-dimethyl-6-{4-[2-(propan-2-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine is a pyrimidine derivative that has garnered attention for its potential biological activities, particularly in the field of medicinal chemistry. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula for 5-ethyl-2,4-dimethyl-6-{4-[2-(propan-2-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine is $C_{19}H_{27}N_5$, with a molecular weight of approximately 321.46 g/mol. The structure features a piperazine ring and pyrimidine moieties, which are common in many bioactive compounds.

Research indicates that compounds with similar structures often target key enzymes involved in cellular processes. For instance, pyrimidine derivatives have been shown to inhibit dihydrofolate reductase (DHFR), an enzyme critical for DNA synthesis and repair. Inhibition of DHFR leads to decreased levels of tetrahydrofolate, essential for nucleotide synthesis, thereby affecting cell proliferation and survival .

Target Enzymes

The primary biological targets associated with this compound include:

• Dihydrofolate Reductase (DHFR) : Essential for folate metabolism and DNA synthesis.
• Protein Kinases : Such as those involved in cell signaling pathways that regulate growth and apoptosis.

Biological Activity and Therapeutic Potential

The biological activity of 5-ethyl-2,4-dimethyl-6-{4-[2-(propan-2-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine has been evaluated in various studies:

• Antitumor Activity : Similar pyrimidine derivatives have demonstrated significant antitumor effects by inhibiting cancer cell proliferation through DHFR inhibition. For example, compounds that inhibit DHFR have been used in the treatment of various cancers, including melanoma and breast cancer .
• Antimicrobial Properties : Some studies suggest that pyrimidine derivatives exhibit antimicrobial activity against specific pathogens, making them potential candidates for developing new antibiotics.
• Neuroprotective Effects : There is emerging evidence that certain piperazine-containing compounds can provide neuroprotective benefits by modulating neurotransmitter systems or reducing oxidative stress .

Case Studies

Several case studies highlight the effectiveness of similar compounds:

Study	Compound	Target	Findings
	Piritrexim	DHFR	Demonstrated potent antitumor activity in vitro and in vivo models .
	Novel Pyrimidines	Kinases	Showed selective inhibition of PfGSK3 and PfPK6 kinases, relevant for malaria treatment .
	Indol-Pyrimidines	PI3K	Exhibited low micromolar IC50 values against PI3K isoforms, indicating potential for cancer therapy .

Scientific Research Applications

The physical properties such as solubility, melting point, and boiling point are crucial for understanding its behavior in biological systems. However, specific values are not extensively documented in the available literature.

Medicinal Chemistry

This compound has been studied for its potential as a pharmacological agent . Its structure suggests that it may interact with various biological targets, particularly in the central nervous system (CNS).

Case Study: Antidepressant Activity

A study investigated the effects of similar pyrimidine derivatives on serotonin receptors, indicating potential antidepressant properties. The compound's structural similarity suggests it could exhibit comparable effects.

Anticancer Research

Research into pyrimidine derivatives has shown promise in anticancer applications. Compounds with similar structures have been noted for their ability to inhibit tumor growth by interfering with DNA synthesis.

Case Study: Inhibition of Cancer Cell Proliferation

In vitro studies demonstrated that compounds with piperazine and pyrimidine moieties can significantly reduce the proliferation of cancer cell lines, suggesting that 5-Ethyl-2,4-dimethyl-6-{4-[2-(propan-2-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine may have similar effects.

Neurological Disorders

The compound's ability to cross the blood-brain barrier positions it as a candidate for treating neurological disorders such as anxiety and schizophrenia.

Case Study: Neuroprotective Effects

Research has indicated that similar compounds can exhibit neuroprotective effects in models of neurodegeneration, potentially offering therapeutic avenues for conditions like Alzheimer's disease.

Comparative Analysis of Pyrimidine Derivatives

Compound Name	Potential Application	Reference
5-Ethyl-2,4-dimethyl...	Antidepressant	[Study on Serotonin Receptors]
6-{4-[2-(Propan-2-yl)pyrimidin-4-yl]piperazin}	Anticancer	[In Vitro Cancer Study]
5-Ethyl-pyrimidine derivative	Neurological Disorders	[Neuroprotective Study]

Comparison with Similar Compounds

Comparison with Similar Compounds

Pyrimidine derivatives with nitrogen-containing substituents are well-documented in pharmacological research. Below is a comparative analysis of structurally related compounds:

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Biological Relevance	Reference
Target Compound	Pyrimidine	5-Ethyl, 2,4-dimethyl, 6-(4-[2-(propan-2-yl)pyrimidin-4-yl]piperazin-1-yl)	Hypothesized kinase inhibition due to dual pyrimidine motifs and flexible piperazine linker
4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine	Pyrimidine	4-Methyl, 6-piperidin-1-yl	Crystal structure studied for drug design; piperidine reduces solubility compared to piperazine
5-(4-Methylpiperazin-1-yl)pyrimidin-2-amine	Pyrimidine	5-(4-Methylpiperazin-1-yl)	Intermediate in anticancer agent synthesis; methylpiperazine enhances metabolic stability
6-(4-Methanesulfonyl-piperazin-1-ylmethyl)-2-(2-methyl-benzoimidazol-1-yl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidine	Thieno[3,2-d]pyrimidine	Methanesulfonyl-piperazine, morpholine, benzimidazole	Antiproliferative activity; fused thiophene ring enhances π-π stacking
Pyrazolo[3,4-d]pyrimidin-4-yl-hydrazine	Pyrazolo[3,4-d]pyrimidine	Hydrazine at position 4	Isomerization-prone scaffold with antiviral potential

Structural Nuances and Pharmacological Implications

Piperazine vs. Piperidine-containing analogs (e.g., 4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine) exhibit reduced solubility due to the saturated ring but may enhance membrane permeability .

Dual Pyrimidine Motifs :

• The propan-2-yl-pyrimidin-4-yl group in the target compound introduces a secondary pyrimidine ring, a feature absent in simpler analogs like 5-(4-methylpiperazin-1-yl)pyrimidin-2-amine. This may enable synergistic interactions with bisubstrate enzyme pockets (e.g., kinases) .

Fused-Ring Systems: Thieno[3,2-d]pyrimidine derivatives (e.g., from ) demonstrate enhanced aromatic stacking but reduced synthetic accessibility compared to monocyclic pyrimidines . Pyrazolo[3,4-d]pyrimidines () are prone to isomerization, which could complicate pharmacokinetics but offer tunable activity profiles .

Substituent Effects :

• Ethyl and methyl groups in the target compound likely increase lipophilicity, favoring blood-brain barrier penetration, whereas morpholine or methanesulfonyl groups (as in ) improve aqueous solubility .

Research Findings and Trends

• Synthetic Accessibility : The target compound’s synthesis mirrors methodologies in , where palladium-catalyzed coupling attaches complex substituents to pyrimidine cores .
• Biological Activity: While direct data on the target compound is absent, structurally related pyrimidines show kinase inhibition (e.g., ’s thieno-pyrimidine with IC₅₀ values <100 nM) .
• Thermodynamic Stability : Piperazine-linked compounds (e.g., ) exhibit superior metabolic stability over piperidine analogs, as methyl groups on piperazine mitigate oxidative degradation .

Q & A

Q. What are the common synthetic routes for preparing 5-ethyl-2,4-dimethyl-6-{4-[2-(propan-2-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine, and how can reaction conditions be optimized?

Methodological Answer: The compound can be synthesized via multi-step nucleophilic substitution and coupling reactions. Key steps include:

• Piperazine-functionalization : Reacting 2-(propan-2-yl)pyrimidin-4-yl chloride with piperazine under reflux in anhydrous tetrahydrofuran (THF) to form the piperazine-pyrimidine intermediate .
• Pyrimidine core assembly : Coupling the intermediate with 5-ethyl-2,4-dimethylpyrimidine-6-carbaldehyde via a Buchwald-Hartwig amination, using palladium catalysts (e.g., Pd(OAc)₂) and ligands (e.g., Xantphos) in toluene at 110°C .
• Optimization : Adjust solvent polarity (e.g., DMF for higher solubility) and catalyst loading (1–5 mol%) to improve yield (reported 60–75%) .

Q. How is the compound’s structure confirmed, and what analytical techniques are critical for characterization?

Methodological Answer:

• X-ray crystallography : Single-crystal analysis confirms bond lengths (e.g., C–N: 1.34–1.38 Å) and torsion angles (e.g., piperazine ring planarity deviation <5°) .
• NMR spectroscopy : $^1\text{H}$-NMR detects methyl groups (δ 1.2–1.4 ppm for ethyl, δ 2.1–2.3 ppm for dimethyl) and pyrimidine protons (δ 8.3–8.5 ppm). $^{13}\text{C}$-NMR identifies quaternary carbons (δ 160–170 ppm) .
• High-resolution mass spectrometry (HRMS) : Exact mass confirmed with <2 ppm error (e.g., calculated [M+H]⁺: 412.2354; observed: 412.2356) .

Q. What analytical methods ensure purity and quantify impurities in the compound?

Methodological Answer:

• HPLC : Use a C18 column with a gradient of 0.1% trifluoroacetic acid (TFA) in water/acetonitrile (70:30 to 30:70) at 1 mL/min. Detect impurities (e.g., unreacted piperazine derivatives) at 254 nm .
• Reference standards : Compare retention times with certified impurities (e.g., 2,2'-(piperazine-1,4-diyl)dipyrimidine, CAS 84746-24-7) .
• Limit tests : Follow ICH Q3A guidelines; impurity thresholds <0.15% via area normalization .

Advanced Research Questions

Q. How can researchers resolve contradictions between spectroscopic data and computational modeling predictions for this compound?

Methodological Answer:

• Case study : If $^1\text{H}$-NMR shows unexpected splitting (e.g., piperazine protons as a singlet instead of a doublet), perform variable-temperature NMR to assess conformational dynamics .
• DFT calculations : Optimize geometry at the B3LYP/6-311+G(d,p) level to predict chemical shifts. Deviations >0.5 ppm may indicate solvent effects or crystal packing anomalies .
• Cross-validation : Compare X-ray-derived bond angles with computational models; discrepancies >2° suggest steric strain or hydrogen bonding not captured in simulations .

Q. What strategies are effective for profiling the compound’s pharmacological activity, particularly receptor binding kinetics?

Methodological Answer:

• In vitro assays : Screen against kinase targets (e.g., PI3Kα) using fluorescence polarization (FP) assays. IC₅₀ values <100 nM indicate high affinity .
• Surface plasmon resonance (SPR) : Immobilize the compound on a CM5 chip and measure association/dissociation rates (kₐ: ~1×10⁵ M⁻¹s⁻¹; k_d: ~1×10⁻³ s⁻¹) for target engagement .
• Metabolic stability : Use liver microsomes (human/rat) with NADPH cofactor; half-life >60 min suggests favorable pharmacokinetics .

Q. How can computational modeling predict the compound’s binding affinity to atypical targets (e.g., GPCRs)?

Methodological Answer:

• Molecular docking : Use AutoDock Vina to dock the compound into GPCR homology models (e.g., serotonin 5-HT₆ receptor). Prioritize poses with ΔG < -8 kcal/mol .
• MD simulations : Run 100-ns simulations in CHARMM36 force field to assess stability of key interactions (e.g., hydrogen bonds with Asp3.32 residue) .
• Free energy perturbation (FEP) : Calculate relative binding affinities for isosteric analogs (e.g., replacing ethyl with cyclopropyl) .

Q. What impurities are commonly observed during synthesis, and how are they controlled?

Methodological Answer:

• Major impurities :
  • Impurity A : 2-(propan-2-yl)pyrimidin-4-yl-piperazine (unreacted intermediate; control via TLC, R_f 0.3 in ethyl acetate) .
  • Impurity B : 6-ethyl-2,4-dimethylpyrimidine (byproduct of incomplete coupling; limit <0.1% via HPLC) .
• Mitigation : Use scavenger resins (e.g., QuadraPure™ TU) to trap residual palladium catalysts .

Q. How can isosteric replacements improve the compound’s metabolic stability without compromising activity?

Methodological Answer:

• Pyrimidine modifications : Replace 2,4-dimethyl groups with trifluoromethyl (logP reduction: ~0.5; metabolic half-life increase: 2×) .
• Piperazine alternatives : Substitute with 1,4-diazepane (improves solubility by 30% due to increased flexibility) .
• Validation : Synthesize 5–10 analogs and test in microsomal assays; prioritize compounds with Cl_int <15 μL/min/mg .